![molecular formula C23H23N3O5 B2522946 Ethyl 4-[2-(4-methylanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate CAS No. 899960-15-7](/img/structure/B2522946.png)
Ethyl 4-[2-(4-methylanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-[2-(4-methylanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H23N3O5 and its molecular weight is 421.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Ethyl 4-[2-(4-methylanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate and related compounds have been explored in various studies for their synthesis methods and potential applications in the field of antimicrobial activity. For instance, the synthesis and antimicrobial activity of novel naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones have been investigated, indicating a potential for the development of new antimicrobial agents. The study by Ravindra, Vagdevi, and Vaidya (2008) involved the conversion of ethyl 3-aminonaphtho(2,1-b)furan-2-carboxylate into various compounds through a series of reactions including treatment with carbon disulphide, methylation, condensation with hydrazine hydrate, and reaction with aryl isothiocyanates or aromatic acids. The synthesized compounds were then screened for their antimicrobial properties, suggesting their potential application in combating microbial infections (Ravindra, Vagdevi, & Vaidya, 2008).
Synthesis and Herbicidal Activities
The compound has also been studied for its synthesis and herbicidal activities, particularly in the context of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives. The research by Xu et al. (2008) demonstrated the synthesis of these derivatives through a multi-step process starting from ethyl 2-(3-trifluoromethylphenyl)acetate, leading to an intermediate that was further modified to produce a series of 3-N-substituted amino derivatives. These compounds were evaluated for their herbicidal activities through both laboratory and greenhouse tests, showing promising results against dicotyledonous plants and suggesting their potential as commercial herbicides (Xu et al., 2008).
Synthesis and Characterization of Model Compounds
Moreover, the synthesis and characterization of model compounds for understanding biological cofactors such as the lysine tyrosyl quinone cofactor of lysyl oxidase have been explored. A study by Mure, Wang, and Klinman (2003) focused on synthesizing 4-n-Butylamino-5-ethyl-1,2-benzoquinone as a model for the LTQ cofactor, contributing to the understanding of the cofactor's role and behavior in biological systems. This research highlights the broader applications of such chemical synthesis in elucidating the mechanisms of enzymatic reactions and cofactor functionalities (Mure, Wang, & Klinman, 2003).
Properties
IUPAC Name |
ethyl 4-[2-(4-methylanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O5/c1-4-30-23(29)22-19(31-14-20(27)24-17-9-5-15(2)6-10-17)13-21(28)26(25-22)18-11-7-16(3)8-12-18/h5-13H,4,14H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJRNTCCTTWIGQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=C(C=C2)C)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.